Cas no 1023807-67-1 (N-[(1,3-Dioxoinden-2-ylidene)amino]-2-(4-fluorophenoxy)acetamide)

• Product Name: N-[(1,3-Dioxoinden-2-ylidene)amino]-2-(4-fluorophenoxy)acetamide
• CAS No: 1023807-67-1
• MF: C₁₇H₁₁FN₂O₄
• MW: 326.278647661209
• MDL: MFCD00042325
• CID: 4677098
• Update Time: 2025-05-21

N-[(1,3-Dioxoinden-2-ylidene)amino]-2-(4-fluorophenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(aza(1,3-dioxoindan-2-ylidene)methyl)-2-(4-fluorophenoxy)ethanamide
• N-[(1,3-dioxoinden-2-ylidene)amino]-2-(4-fluorophenoxy)acetamide
• N'-(1,3-dioxo-2,3-dihydro-1H-inden-2-ylidene)-2-(4-fluorophenoxy)acetohydrazide
• N-[(1,3-Dioxoinden-2-ylidene)amino]-2-(4-fluorophenoxy)acetamide

• MDL： MFCD00042325
• Inchi： 1S/C17H11FN2O4/c18-10-5-7-11(8-6-10)24-9-14(21)19-20-15-16(22)12-3-1-2-4-13(12)17(15)23/h1-8H,9H2,(H,19,21)
• InChI Key： UCWXGALKAIOMHB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OCC(N/N=C1/C(C2C=CC=CC=2C/1=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 529
• Topological Polar Surface Area: 84.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on N-[(1,3-Dioxoinden-2-ylidene)amino]-2-(4-fluorophenoxy)acetamide

N-[(1,3-Dioxoinden-2-ylidene)amino]-2-(4-fluorophenoxy)acetamide (CAS No. 1023807-67-1): A Comprehensive Overview

N-[(1,3-Dioxoinden-2-ylidene)amino]-2-(4-fluorophenoxy)acetamide (CAS No. 1023807-67-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its CAS number 1023807-67-1, is a member of the class of compounds known as indenylidenes and has been studied for its biological activities, particularly in the context of cancer and inflammatory diseases.

The molecular structure of N-[(1,3-Dioxoinden-2-ylidene)amino]-2-(4-fluorophenoxy)acetamide is characterized by a central indenylidene moiety linked to an amino group and a 4-fluorophenoxy substituent. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it an attractive candidate for drug development. Recent studies have highlighted its potential as a potent inhibitor of various enzymes and signaling pathways involved in disease progression.

In the realm of cancer research, N-[(1,3-Dioxoinden-2-ylidene)amino]-2-(4-fluorophenoxy)acetamide has shown promising results in preclinical studies. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of cyclin-dependent kinases (CDKs), which are key regulators of the cell cycle and are often dysregulated in cancer cells. By targeting CDKs, this compound can induce cell cycle arrest and apoptosis in cancer cells, thereby inhibiting tumor growth.

Moreover, N-[(1,3-Dioxoinden-2-ylidene)amino]-2-(4-fluorophenoxy)acetamide has been investigated for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Research has shown that this compound can modulate the expression of pro-inflammatory cytokines and chemokines, thereby reducing inflammation and promoting tissue repair. A study published in the Journal of Inflammation Research reported that treatment with N-[(1,3-Dioxoinden-2-ylidene)amino]-2-(4-fluorophenoxy)acetamide significantly reduced inflammation in animal models of IBD.

The pharmacokinetic properties of N-[(1,3-Dioxoinden-2-ylidene)amino]-2-(4-fluorophenoxy)acetamide have also been extensively studied. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. Additionally, it has been shown to have low toxicity in animal models, which is a crucial factor for its potential use as a therapeutic agent.

In terms of clinical development, several Phase I and II trials are currently underway to evaluate the safety and efficacy of N-[(1,3-Dioxoinden-2-ylidene)amino]-2-(4-fluorophenoxy)acetamide in patients with various cancers and inflammatory conditions. Preliminary results from these trials have been encouraging, with the compound demonstrating good tolerability and preliminary evidence of clinical benefit.

The future prospects for N-[(1,3-Dioxoinden-2-ylidene)amino]-2-(4-fluorophenoxy)acetamide are promising. Ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop novel formulations that can improve its delivery and bioavailability.

In conclusion, N-[(1,3-Dioxoinden-2-ylidene)amino]-2-(4-fluorophenoxy)acetamide (CAS No. 1023807-67-1) represents a promising lead compound in the development of new therapeutic agents for cancer and inflammatory diseases. Its unique chemical structure and biological activities make it an attractive target for further research and development. As more clinical data become available, it is likely that this compound will play an increasingly important role in the treatment of these conditions.